Cas no 440638-20-0 (4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine)
440638-20-0 structure
Product Name:4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
CAS No:440638-20-0
MF:C16H16N4S
MW:296.390041351318
CID:3051055
PubChem ID:788513
Update Time:2025-04-21
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
- 440638-20-0
- SR-01000585680
- STK017665
- G71468
- Cambridge id 7117961
- 4-[5-(benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
- 4-[5-(BENZYLSULFANYL)-4-ETHYL-1,2,4-TRIAZOL-3-YL]PYRIDINE
- Enamine_003461
- AG-690/40751342
- HMS1403N07
- SR-01000585680-1
- benzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
- WAY-607632
- AKOS001019195
- MFCD02227116
- 4-[5-(benzylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]pyridine
- 4-(5-benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)pyridine
- Z54461528
- AS-87157
- 650-441-3
-
- Inchi: 1S/C16H16N4S/c1-2-20-15(14-8-10-17-11-9-14)18-19-16(20)21-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3
- InChI Key: WWOIKNZOVDZDAT-UHFFFAOYSA-N
- SMILES: S(CC1C=CC=CC=1)C1=NN=C(C2C=CN=CC=2)N1CC
Computed Properties
- Exact Mass: 296.10956770g/mol
- Monoisotopic Mass: 296.10956770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 68.9Ų
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A538521-50mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine |
440638-20-0 | 95% | 50mg |
$684.0 | 2025-03-05 | |
| Ambeed | A538521-100mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine |
440638-20-0 | 95% | 100mg |
$1162.0 | 2025-03-05 | |
| Ambeed | A538521-250mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine |
440638-20-0 | 95% | 250mg |
$1974.0 | 2025-03-05 | |
| abcr | AB601317-250mg |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine; . |
440638-20-0 | 250mg |
€2617.90 | 2024-07-24 |
4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
440638-20-0 (4-(5-(Benzylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine) Related Products
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